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Compound of Interest

Compound Name: Barium iodate

Cat. No.: B079991

An In-depth Technical Guide to Barium lodate (CAS 10567-69-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium iodate, with the chemical formula Ba(IOs)z, is an inorganic salt that exists as a white,
granular, or crystalline solid. It is also available commercially as a monohydrate, Ba(103)2:-H20.
While not a direct active pharmaceutical ingredient (API), its properties make it a valuable
reagent in analytical chemistry, which plays a critical role in drug development and quality
control. This guide provides a comprehensive overview of barium iodate's chemical and
physical properties, detailed experimental protocols for its synthesis and analysis, and its
applications relevant to the pharmaceutical sciences.

Chemical and Physical Properties

Barium iodate is a stable compound under standard conditions.[1][2] It is a strong oxidizing
agent and can pose a fire risk upon contact with combustible materials.[1][2] The monohydrate
form is a colorless monoclinic crystal.[3] Key quantitative data for barium iodate are
summarized in the tables below for easy reference.

Table 1: General and Physical Properties
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Property Value References
CAS Number 10567-69-8 [4]
Molecular Formula Ba(10s)2 [4]
Molecular Weight 487.13 g/mol [4]
Appearance White crystals or powder [5]
Density 4,998 g/cm? [3]
Melting Point 580 °C (decomposes) [4]
Crystal System Monoclinic (for monohydrate) [3]

Table 2: Solubility Data

Solubility ( g/100 mL of

Temperature (°C) H20) References
20 0.035 [3]
25 0.0395 [3]
30 0.046 [3]
40 0.057 (3]

ble 3: Ti I : :

Property Value

Solubility Product (Ksp) 1.57 x 10~°

Standard Molar Enthalpy of Formation (AfH°) -1048 kJ/mol (solid)
Standard Molar Entropy (S°) 249.4 J/(mol-K) (solid)

Molar Heat Capacity at Constant Pressure (Cp) 185.8 J/(mol-K) (solid)

Experimental Protocols
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Detailed methodologies for the synthesis and application of barium iodate are crucial for
reproducible research. This section provides step-by-step protocols for its preparation via
precipitation, the growth of single crystals using a gel method, and its application in the
analytical determination of sulfate ions.

Synthesis of Barium lodate Monohydrate by
Precipitation

This protocol describes the synthesis of barium iodate monohydrate through the reaction of
barium nitrate and sodium iodate.[6][7]

Materials:

e Barium nitrate (Ba(NO3s)2)

¢ Sodium iodate (NalOs)

o Deionized water

» Beakers

e Graduated cylinders

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel and flask)

« Filter paper

Drying oven
Procedure:
o Prepare Reactant Solutions:

o Prepare a 0.5 M solution of barium nitrate by dissolving the appropriate amount in
deionized water.
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o Prepare a 1.0 M solution of sodium iodate by dissolving the appropriate amount in
deionized water.

» Precipitation:
o In a beaker, add a measured volume of the barium nitrate solution.

o While stirring continuously, slowly add a stoichiometric excess of the sodium iodate
solution. A white precipitate of barium iodate will form immediately. The reaction is:
Ba(NOs)2 + 2NalOs — Ba(l0s)21 + 2NaNOs.

» Digestion and Filtration:

o Gently heat the mixture to about 60-70°C and allow it to stand for at least one hour to
encourage the formation of larger, more easily filterable crystals. This process is known as
digestion.[8]

o Allow the mixture to cool to room temperature.
o Collect the precipitate by vacuum filtration using a Buichner funnel and filter paper.
e Washing and Drying:

o Wash the precipitate on the filter paper with several small portions of deionized water to
remove any soluble impurities.

o Carefully transfer the filtered solid to a watch glass and dry it in an oven at a temperature
below 130°C to obtain barium iodate monohydrate. Drying at higher temperatures will
lead to the loss of water of hydration.
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Fig. 1: Workflow for the synthesis of barium iodate by precipitation.

Growth of Barium lodate Single Crystals in Silica Gel

This protocol outlines a single diffusion method for growing barium iodate crystals in a silica
gel medium.[9]

Materials:

e Sodium metasilicate (NazSiOs) solution (density approx. 1.04-1.06 g/mL)
e Acetic acid (1 M)

e Barium chloride (BaClz) solution (1 M)

o Potassium iodate (KI1Os3) solution (1 M)

o Test tubes

» Beakers

e pH meter or pH paper

Procedure:

o Gel Preparation:
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o In a beaker, mix the sodium metasilicate solution with 1 M acetic acid. The amount of acid

should be adjusted to bring the final pH of the gel to a desired value (e.g., 4.2), which can

be optimized for crystal morphology.[10]

o To this acidified silica solution, add the potassium iodate solution and mix thoroughly.

o Pour the mixture into test tubes and allow it to set into a gel, which may take several hours

to a few days.

o Crystal Growth:

o Once the gel has set, carefully pour the barium chloride solution on top of the gel.

o Seal the test tubes to prevent evaporation and contamination.

o Allow the setup to stand undisturbed at room temperature. Barium ions from the top

solution will diffuse into the gel and react with the iodate ions to form crystals of barium

iodate.

e Observation and Harvesting:

o Monitor the crystal growth over several days to weeks. Different crystal habits, such as

prismatic and dendritic, may be observed.[10]

o Once the crystals have reached the desired size, they can be carefully harvested from the

gel, washed with deionized water, and dried.
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Fig. 2: Experimental workflow for growing single crystals of barium iodate.
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Analytical Application: Turbidimetric Determination of
Sulfate

Barium iodate's low solubility makes it suitable for indirect analytical methods. While barium
chloride is more commonly used for sulfate determination, the principle is analogous. This
protocol details the turbidimetric determination of sulfate using barium chloride, a method
relevant to quality control in pharmaceutical manufacturing where sulfate levels in water or raw
materials may need to be monitored.[1][3][10][11]

Materials:
» Sulfate-containing sample
e Barium chloride (BaCl2)

o Conditioning reagent (e.g., a mixture of glycerol, alcohol, hydrochloric acid, and sodium
chloride)

o Standard sulfate solution
e Spectrophotometer or nephelometer
e Magnetic stirrer and stir bars
e Volumetric flasks and pipettes
Procedure:
o Preparation of Standard Curve:
o Prepare a series of standard sulfate solutions of known concentrations.

o For each standard, place a measured volume into a flask, add the conditioning reagent,
and while stirring at a constant speed, add a measured amount of barium chloride to
precipitate barium sulfate.

o Measure the turbidity (absorbance) of each suspension at a specific wavelength (e.g., 420
nm) after a fixed time interval.
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o Plot a calibration curve of absorbance versus sulfate concentration.

o Sample Analysis:

o Take a known volume of the sample, which may require filtration to remove existing
particulate matter.

o Treat the sample in the same manner as the standards: add the conditioning reagent, stir,
and add barium chloride.

o Measure the turbidity of the sample under the same conditions as the standards.
» Calculation:

o Determine the sulfate concentration in the sample by comparing its absorbance to the
standard curve.
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Fig. 3: Logical workflow for the turbidimetric determination of sulfate.

Thermal Decomposition

Barium iodate is thermally stable up to approximately 580°C.[4] Above this temperature, it
undergoes decomposition in what is known as Rammelsberg's reaction, yielding barium
orthoperiodate, oxygen, and iodine.[4]

5Ba(lOs)2 —» Bas(l06)2 + 9 02+ 4 |2
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This property is important to consider in high-temperature applications and for the disposal of
the compound.

Relevance to Drug Development

While barium iodate is not a common pharmaceutical excipient or API, its utility in analytical
chemistry is of significant relevance to the pharmaceutical industry. The stringent quality control
required in drug development and manufacturing necessitates accurate analytical methods for
raw materials, in-process samples, and final products.

» Analytical Reagent: Barium iodate can be used as a source of iodate ions for various
titrimetric methods, including iodometry and iodimetry, which are used to quantify a wide
range of pharmaceutical substances.[2][12]

« Indirect Quantification: As demonstrated in the sulfate determination protocol, barium salts
are used in precipitation-based analytical methods. The principles of these methods can be
applied to the quality control of pharmaceutical water systems and the analysis of raw
materials for anionic impurities.

e Synthesis of Related Compounds: Barium compounds, in general, find use in various
industrial processes. High-purity barium iodate can serve as a precursor for the synthesis of
other specialized barium-containing materials.

Barium sulfate, a related compound, is widely used as a radio-contrast agent for medical
imaging of the gastrointestinal tract, highlighting the established use of barium compounds in a
pharmaceutical context when of high purity (USP grade).[13][14]

Safety and Handling

Barium iodate is a hazardous substance and should be handled with appropriate safety
precautions.

e Hazards: It is harmful if swallowed or inhaled and causes skin and serious eye irritation.[5]
As a strong oxidizer, it may intensify fires.[5]

» Handling: Use in a well-ventilated area, and wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Avoid creating dust. Keep away from
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combustible materials, heat, and sources of ignition.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

Always consult the Safety Data Sheet (SDS) for detailed and up-to-date safety information
before handling barium iodate.

Conclusion

Barium iodate (CAS 10567-69-8) is a well-characterized inorganic compound with established
properties and synthesis methods. For professionals in drug development and related scientific
fields, its primary value lies in its application as a reagent in analytical chemistry. The protocols
and data presented in this guide provide a solid foundation for its synthesis, characterization,
and use in analytical workflows that are integral to maintaining the quality and safety standards
of pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. web.iitd.ac.in [web.iitd.ac.in]

e 2. Lecture - 19 Titration with potassium iodate.pptx [slideshare.net]

» 3. egyankosh.ac.in [egyankosh.ac.in]

e 4. Barium iodate - Wikipedia [en.wikipedia.org]

o 5. HEREN —IKEH 98% | Sigma-Aldrich [sigmaaldrich.com]

e 6. Solved 1. A student synthesized 6.895 g of barium iodate | Chegg.com [chegg.com]
e 7. flinnsci.com [flinnsci.com]

» 8. baylor.edu [baylor.edu]

e 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

e 10. cheops-tsar.de [cheops-tsar.de]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.sigmaaldrich.com/TW/zh/product/aldrich/444162
https://www.sigmaaldrich.com/TW/zh/product/aldrich/444162
https://www.benchchem.com/product/b079991?utm_src=pdf-body
https://www.benchchem.com/product/b079991?utm_src=pdf-body
https://www.benchchem.com/product/b079991?utm_src=pdf-custom-synthesis
https://web.iitd.ac.in/~arunku/files/CEL212_Y14/L4_sulfate.pdf
https://www.slideshare.net/slideshow/lecture-19-titration-with-potassium-iodatepptx/258304755
https://egyankosh.ac.in/bitstream/123456789/43304/1/Exp-6.pdf
https://en.wikipedia.org/wiki/Barium_iodate
https://www.sigmaaldrich.com/TW/zh/product/aldrich/444162
https://www.chegg.com/homework-help/questions-and-answers/1-student-synthesized-6895-g-barium-iodate-monohydrate-ba-io3-2-h2o-adding-3000-ml-5912-x--q7758027
https://www.flinnsci.com/api/library/Download/afe8d700dafc4c6f905552c3c72584e4
https://www.baylor.edu/content/services/document.php?id=41918
https://www.scholarsresearchlibrary.com/articles/synthesization-and-structural-studies-of-barium-tartrate-crystals-by-silica-gel-technique.pdf
https://www.cheops-tsar.de/chemlab/en/experiments/basic/0037_Turbimetric_Sulfate_Determination_in_Effluents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. faculty.fortlewis.edu [faculty.fortlewis.edu]

e 12. Cerimetry, lodimetry, lodometry, Bromometry, Dichrometry and Titration with Potassium-
iodate | Pharmaguideline [pharmaguideline.com]

e 13. Articles [globalrx.com]
e 14. worldatlas.com [worldatlas.com]

 To cite this document: BenchChem. [Barium iodate CAS number 10567-69-8]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b079991#barium-
iodate-cas-number-10567-69-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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